Cas no 1909348-28-2 (3-methoxy-2-(pyrrolidin-3-yl)pyridine dihydrochloride)

• Product Name: 3-methoxy-2-(pyrrolidin-3-yl)pyridine dihydrochloride
• CAS No: 1909348-28-2
• MF: C₁₀H₁₅ClN₂O
• MW: 214.691901445389
• MDL: MFCD29060267
• CID: 5153020
• PubChem ID: 121552674
• Update Time: 2025-07-23

3-methoxy-2-(pyrrolidin-3-yl)pyridine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-2-(pyrrolidin-3-yl)pyridine dihydrochloride

• MDL： MFCD29060267
• Inchi： 1S/C10H14N2O.ClH/c1-13-9-3-2-5-12-10(9)8-4-6-11-7-8;/h2-3,5,8,11H,4,6-7H2,1H3;1H
• InChI Key： HSCVHEOWHDXBJS-UHFFFAOYSA-N
• SMILES： O(C1C=CC=NC=1C1CNCC1)C.Cl

Additional information on 3-methoxy-2-(pyrrolidin-3-yl)pyridine dihydrochloride

Comprehensive Overview of 3-Methoxy-2-(pyrrolidin-3-yl)pyridine Dihydrochloride (CAS No. 1909348-28-2)

3-Methoxy-2-(pyrrolidin-3-yl)pyridine dihydrochloride (CAS No. 1909348-28-2) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its pyridine and pyrrolidine moieties, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its structural features, which may contribute to its interaction with biological targets, making it a subject of ongoing studies in medicinal chemistry.

The compound's dihydrochloride salt form enhances its solubility and stability, which are critical factors for in vitro and in vivo studies. Its methoxy group and pyrrolidinyl substitution are key structural elements that influence its pharmacokinetic properties. These attributes make 3-methoxy-2-(pyrrolidin-3-yl)pyridine dihydrochloride a valuable intermediate in the synthesis of more complex molecules, particularly those targeting neurological and metabolic pathways.

In recent years, the demand for small-molecule modulators has surged, driven by advancements in precision medicine and personalized therapies. 3-Methoxy-2-(pyrrolidin-3-yl)pyridine dihydrochloride aligns with this trend, as its scaffold is frequently utilized in the design of ligands for G-protein-coupled receptors (GPCRs) and ion channels. These targets are pivotal in treating conditions such as chronic pain, neurodegenerative diseases, and mood disorders, which are among the most searched health topics globally.

From a synthetic chemistry perspective, the compound's CAS No. 1909348-28-2 serves as a unique identifier, ensuring accurate referencing in patents and scientific literature. Its pyridine core is a common motif in FDA-approved drugs, underscoring its relevance in modern pharmacology. Researchers often inquire about its synthetic routes, purification methods, and analytical characterization, reflecting the compound's technical complexity and the need for high-purity standards in preclinical studies.

Another area of interest is the compound's potential role in central nervous system (CNS) drug development. Given the rising prevalence of CNS disorders, such as Alzheimer's disease and depression, the scientific community is actively seeking novel compounds with improved blood-brain barrier permeability. 3-Methoxy-2-(pyrrolidin-3-yl)pyridine dihydrochloride is being evaluated for its ability to meet these criteria, making it a hot topic in neuroscience forums and academic discussions.

Environmental and safety considerations are also frequently discussed in relation to this compound. While it is not classified as a hazardous material, proper handling and disposal protocols are emphasized in laboratory settings. This aligns with the growing emphasis on green chemistry and sustainable research practices, which are highly searched topics among environmentally conscious researchers.

In summary, 3-Methoxy-2-(pyrrolidin-3-yl)pyridine dihydrochloride (CAS No. 1909348-28-2) represents a versatile and promising compound in the realm of drug discovery. Its structural uniqueness, combined with its potential therapeutic applications, positions it as a focal point in contemporary research. As the scientific community continues to explore its capabilities, this compound is likely to remain a subject of interest in both academic and industrial circles.